Cesium-137
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Cesium-137, denoted as , is a radioactive isotope of cesium, a soft, silvery-white metal that is liquid near room temperature. It is primarily produced as a fission product during the nuclear fission of uranium-235 and other fissile materials in nuclear reactors and weapons. With a half-life of approximately 30.05 years, cesium-137 decays primarily through beta decay into barium-137m, which subsequently decays to stable barium-137, emitting gamma radiation in the process . This isotope is notable for its high water solubility and mobility in the environment, making it a significant concern in radiological pollution and nuclear safety .
- Reactivity with Water: Cesium reacts violently with water to produce cesium hydroxide and hydrogen gas:This reaction is highly exothermic and can lead to explosions due to the ignition of hydrogen gas released .
- Formation of Salts: Cesium readily forms salts, such as cesium chloride (), which is highly soluble in water:
These properties contribute to cesium's environmental mobility, as cesium salts can easily dissolve and transport through soil and water systems .
Cesium-137 poses significant health risks due to its radioactive nature. When ingested or inhaled, it distributes throughout the body, particularly accumulating in muscle tissue. The primary health risks associated with cesium-137 exposure include:
- Radiation Exposure: External exposure can lead to radiation burns and acute radiation syndrome at high doses. Internal exposure increases the risk of cancer due to the emission of high-energy gamma radiation .
- Environmental Impact: Cesium-137 can enter the food chain through contaminated soil and water, leading to bioaccumulation in plants and animals, which poses risks to human health upon consumption .
Cesium-137 is synthesized primarily through nuclear fission processes. Key methods include:
- Nuclear Fission: During the fission of uranium or plutonium isotopes in nuclear reactors or weapons, cesium-137 is produced as one of the primary fission products.
- Transmutation Research: Recent studies have explored transmuting cesium-137 into more stable isotopes using particle beams, which could potentially mitigate its long-term radiotoxicity .
- Laboratory Synthesis: In controlled environments, cesium can be isolated from fission products using chemical separation techniques that exploit its unique chemical properties .
Research on cesium-137 interactions focuses on its behavior in biological systems and environmental contexts:
- Bioavailability Studies: Investigations have shown that cesium behaves similarly to potassium in biological systems, leading to its uptake by living organisms through food chains .
- Environmental Mobility: Studies indicate that cesium-137's high solubility allows it to move easily through ecosystems following nuclear accidents or fallout events .
Cesium-137 shares similarities with other alkali metal isotopes but stands out due to its radioactive properties and environmental impact. Here are some comparable compounds:
| Compound | Half-Life (Years) | Primary Decay Product | Unique Features |
|---|---|---|---|
| Cesium-134 | 2.06 | Stable Barium | Shorter half-life than Cs-137 |
| Strontium-90 | 28.8 | Stable Yttrium | Significant health risks similar to Cs-137 |
| Potassium-40 | 1.25 billion | Stable Argon | Naturally occurring; non-radioactive |
| Rubidium-87 | 48 billion | Stable Strontium | Non-toxic; stable isotope |
Cesium-137's relatively short half-life combined with its high fission yield makes it particularly significant among radioactive isotopes produced from nuclear reactions. Its ability to easily dissolve in water and accumulate in biological systems highlights its unique environmental challenges compared to non-radioactive alkali metals like potassium and rubidium .
Nuclear Fission Byproducts in Reactors and Weapons Testing
Cesium-137 is created when fissile nuclides such as Uranium-235, Uranium-238, and Plutonium-239 undergo neutron-induced fission. The isotope lies at the peak of the fission-product mass-yield curve near mass number 137, giving it a comparatively high cumulative yield.
Fission-yield characteristics
| Parent nuclide | Typical thermal-fission cumulative yield for Cesium-137 | Gamma energy of daughter Barium-137 m (metastable) | Reference |
|---|---|---|---|
| Uranium-235 | 6.34 percent [1] | 0.662 megaelectronvolts [2] | 60, 4 |
| Plutonium-239 | 7.45 percent [3] | 0.662 megaelectronvolts [2] | 69, 4 |
Key observations and research findings:
- In commercial light-water reactors, nearly forty percent of the total radioactivity in spent fuel one week after shutdown derives from Cesium-137 [4].
- Spent-fuel pools at pressurized-water reactor sites in the United States collectively contain roughly twenty-times the Cesium-137 released by all atmospheric weapons tests [4].
- During above-ground nuclear-weapon programs (approximately 1945 – 1980), an estimated 912 petabecquerels of Cesium-137 were globally deposited as fallout [5].
Anthropogenic Release Events: Chernobyl, Fukushima, and Atmospheric Testing
Accidental or deliberate releases redistribute reactor- or weapon-origin Cesium-137 into the biosphere with measurable environmental footprints.
Major documented releases of Cesium-137
| Event | Calendar year(s) | Released activity (petabecquerels) | Principal dispersal medium | Reference |
|---|---|---|---|---|
| Atmospheric nuclear-weapon testing (aggregate) | 1945 – 1980 | 912 [5] | Stratospheric fallout | 82 |
| Chernobyl Nuclear Power Plant explosion | 1986 | 85 [6] [7] | Atmospheric plume | 74, 83 |
| Fukushima Daiichi Nuclear Power Station accident (atmospheric) | 2011 | 21 [8] [9] | Atmospheric plume | 75, 81 |
| Fukushima Daiichi direct ocean release | March – May 2011 | 5.1 – 5.5 [10] | Liquid effluent to the Pacific Ocean | 87 |
Research highlights:
- Modeling indicates that Cesium-137 fallout from weapons tests will remain detectable in oceanic water columns at least until 2030 [11].
- Post-Chernobyl soil investigations reveal heterogeneous “leopard-spot” deposition patterns, with localized inventories exceeding 1,000,000 becquerels per square meter in Belarus, Ukraine, and the Russian Federation [12] [13].
- The Fukushima Daiichi accident produced two source terms: a rapid air release of approximately 21 petabecquerels and a protracted liquid release of roughly five petabecquerels through contaminated coolant water [10].
- Core-inventory calculations show that Caesium-137 accounts for about three-quarters of the long-term gamma-emitting hazard from spent-fuel pool fires, motivating international interest in dry-cask storage to limit collective exposure [14] [15].
Industrial and Medical Applications as Gamma-Ray Sources
The monoenergetic 0.662 megaelectronvolt photon emitted by the short-lived daughter Barium-137 m makes sealed Cesium-137 sources valuable wherever a penetrating, calibratable gamma ray is required.
Representative sealed-source specifications
| Application sector | Typical activity range | Encapsulation format | Working life (manufacturer specification) | Reference |
|---|---|---|---|---|
| Level-, density-, and flow-gauging in petrochemical industry | 37 gigabecquerels to 370 gigabecquerels [16] | Double- or triple-encapsulated stainless-steel cylinder | Fifteen years [16] | 45 |
| Oil-well logging density tools | Up to 92.5 gigabecquerels [17] | High-pressure MP35 N alloy capsule | Fifteen years [17] | 48 |
| Low-dose-rate brachytherapy (historical intracavitary practice) | 740 megabecquerels per source [18] | Doubly encapsulated ceramic microsphere array | Seven-year clinical service [18] | 49 |
| Food-irradiation gamma facilities | 37 terabecquerels modules [19] | Welded stainless-steel pencils in rack array | Thirty-year half-life permits decade-scale use [19] | 42 |
Additional research findings:
- Prototype vitrified Cesium-137 brachytherapy rods fabricated at megabecquerel levels exhibit leach rates well below regulatory limits, validating domestic production for developing-nation oncology programs [20].
- Comparative dosimetric analyses demonstrate that Cesium-137 gauge sources deliver stable photon output over long periods, requiring less frequent source exchange than shorter-lived Cobalt-60 alternatives in industrial gauges [21].
- Environmental science leverages dissolved Cesium-137 as an erosion tracer; mean residence times of 45.6 ± 3.8 years in the South China Sea, 36.8 ± 3.1 years in the East China Sea, and 12.0 ± 1.0 years in the Yellow Sea confirm its persistence in marine systems and suitability for long-term sediment studies [12].
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